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Audience: Researchers, scientists, and drug development professionals.

Introduction
ML-60218 is a potent and specific small molecule inhibitor of RNA Polymerase III (Pol III), a

crucial enzyme responsible for transcribing a range of small non-coding RNAs, including

transfer RNAs (tRNAs) and 5S ribosomal RNA.[1][2] Dysregulation of Pol III activity has been

increasingly linked to cancer and other proliferative diseases, making it an attractive target for

therapeutic intervention.[3][4] This application note provides a detailed protocol for utilizing ML-
60218 in cell viability assays to assess its cytotoxic and cytostatic effects on cultured cells.

Mechanism of Action
ML-60218 exerts its inhibitory effect by specifically targeting the POLR3G subunit of the RNA

Polymerase III complex.[3][5][6] This interaction leads to the depletion of POLR3G and its

replacement by its paralogue, POLR3GL.[3][5] This subunit exchange selectively impairs the

transcription of a subset of Pol III-regulated genes, many of which are involved in cell growth

and proliferation.[5][7] The downstream consequences of ML-60218 treatment include

suppression of proliferation, induction of cell cycle arrest, and in some cases, apoptosis.[2][8]

[9]
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Mechanism of Action of ML-60218
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Cell Viability Assay Workflow with ML-60218
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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